Cas no 955696-42-1 (5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide
• CAS No: 955696-42-1
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 6072388
• PubChem ID: 16943932
• Update Time: 2025-10-30

5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, 5-methyl-N-[1,2,3,4-tetrahydro-2-(2-methyl-1-oxopropyl)-7-isoquinolinyl]-
• 5-methyl-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]thiophene-2-sulfonamide
• 955696-42-1
• N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methylthiophene-2-sulfonamide
• F2417-0248
• 5-methyl-N-[2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]thiophene-2-sulfonamide
• AKOS024647385

• Inchi： 1S/C18H22N2O3S2/c1-12(2)18(21)20-9-8-14-5-6-16(10-15(14)11-20)19-25(22,23)17-7-4-13(3)24-17/h4-7,10,12,19H,8-9,11H2,1-3H3
• InChI Key： VXIBHYJCIAAFTJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(=O)C(C)C)C3)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 378.10718492g/mol
• Monoisotopic Mass: 378.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 574.1±60.0 °C(Predicted)
• pka: 7.44±0.20(Predicted)

Additional information on 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide

5-Methyl-N-2-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroisoquinolin-7-Ylthiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 955696-42-1, known as 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines several functional groups, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

5-Methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide is characterized by its unique structural features. The molecule contains a thiophene ring, which is a five-membered aromatic heterocycle with sulfur as the heteroatom. This ring is further substituted with a sulfonamide group, which is known for its ability to enhance bioavailability and stability in biological systems. Additionally, the compound features a tetrahydroisoquinoline moiety, a bicyclic structure that contributes to its potential pharmacological activity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques to construct the molecule's intricate framework. For instance, the formation of the tetrahydroisoquinoline ring involves a series of cyclization reactions that require precise control over reaction conditions to ensure high yields and purity. The introduction of the sulfonamide group was achieved through nucleophilic substitution reactions, leveraging the reactivity of sulfur-based intermediates.

The pharmacological properties of 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide have been extensively investigated. Preclinical studies suggest that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In terms of material science applications, the compound's electronic properties have been explored for use in organic electronics. The presence of the thiophene ring and sulfonamide group contributes to its conductivity and stability under various environmental conditions. Researchers are currently evaluating its suitability as a component in organic photovoltaic devices and flexible electronics.

From an environmental standpoint, the synthesis and degradation pathways of 5-methyl-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide have been studied to assess its ecological impact. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems.

Looking ahead, collaborative efforts between chemists and pharmacologists are expected to unlock further insights into this compound's potential. Ongoing research aims to optimize its pharmacokinetic properties for enhanced therapeutic efficacy while minimizing adverse effects. Additionally, exploratory studies are being conducted to identify novel synthetic routes that could streamline its production process.